Cas no 2137562-46-8 (3-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}azetidine)

• Product Name: 3-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}azetidine
• CAS No: 2137562-46-8
• MF: C₁₂H₁₅BrN₄
• MW: 295.178301095963
• CID: 5895411
• PubChem ID: 165795273
• Update Time: 2025-07-09

3-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}azetidine
• EN300-1104622
• 3-{5-bromo-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-2-yl}azetidine
• 2137562-46-8

• Inchi： 1S/C12H15BrN4/c1-3-9-7(2)4-10-15-12(8-5-14-6-8)16-17(10)11(9)13/h4,8,14H,3,5-6H2,1-2H3
• InChI Key： YYHWICGBCYMAHZ-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)C(C)=CC2=NC(C3CNC3)=NN21

Computed Properties

• Exact Mass: 294.04801g/mol
• Monoisotopic Mass: 294.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-{5-bromo-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-2-yl}azetidine

3-{5-Bromo-6-Ethyl-7-Methyl-1,2,4-Triazolo[1,5-a]Pyridin-2-Yl}Azetidine: A Comprehensive Overview

3-{5-Bromo-6-Ethyl-7-Methyl-1,2,4-Triazolo[1,5-a]Pyridin-2-Yl}Azetidine, also known by its CAS registry number CAS No. 2137562-46-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazolopyridines, which are known for their versatile applications in drug design and materials science. The structure of this compound features a triazolopyridine ring system fused with an azetidine moiety, making it a unique candidate for exploring novel chemical reactions and biological activities.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methodologies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to construct the triazolopyridine core. The introduction of substituents like bromine, ethyl, and methyl groups at specific positions on the ring system is crucial for tuning the electronic properties and reactivity of the molecule. Recent studies have highlighted the importance of regioselectivity in these syntheses to ensure high yields and purity of the final product.

The physical and chemical properties of 3-{5-Bromo-6-Ethyl-7-Methyl-1,2,4-Triazolo[1,5-a]Pyridin-2-Yl}Azetidine have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula as C₁₃H₁₇N₅Br. The compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 280–320 nm, indicative of its conjugated π-system.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated moderate inhibitory activity against histone deacetylases (HDACs), which are key players in epigenetic regulation. Additionally, it has been evaluated for its potential as a kinase inhibitor, with particular interest in its ability to modulate protein kinase C (PKC) activity. These findings suggest that the compound could serve as a lead molecule for drug discovery programs targeting cancer and inflammatory diseases.

The environmental impact of CAS No. 2137562-46-8 has also been a topic of recent research. Studies on its biodegradation pathways indicate that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. However, further investigations are required to assess its long-term persistence in aquatic ecosystems and potential toxicity to non-target organisms.

In conclusion, 3-{5-Bromo-6-Ethyl-7-Methyl-1,2,4-Triazolo[1,5-a]Pyridin-2-Yl}Azetidine represents a valuable addition to the arsenal of advanced chemical entities with diverse applications. Its unique structure, coupled with favorable physical properties and emerging biological activities, positions it as a compelling candidate for further exploration in both academic and industrial settings.